molecular formula C12H12ClNS B8635121 2-Phenylsulfanylmethyl-Pyridine HCl CAS No. 81850-99-9

2-Phenylsulfanylmethyl-Pyridine HCl

Cat. No.: B8635121
CAS No.: 81850-99-9
M. Wt: 237.75 g/mol
InChI Key: WRYWJJVTPMRKFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Phenylsulfanylmethyl-Pyridine HCl is a useful research compound. Its molecular formula is C12H12ClNS and its molecular weight is 237.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

81850-99-9

Molecular Formula

C12H12ClNS

Molecular Weight

237.75 g/mol

IUPAC Name

2-(phenylsulfanylmethyl)pyridine;hydrochloride

InChI

InChI=1S/C12H11NS.ClH/c1-2-7-12(8-3-1)14-10-11-6-4-5-9-13-11;/h1-9H,10H2;1H

InChI Key

WRYWJJVTPMRKFW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SCC2=CC=CC=N2.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thiophenol (21 ml) was added to a solution of sodium (4.6 g) in ethanol (100 ml). To the resulting solution was added 2-picolyl chloride, hydrochloride (15 g) and the mixture was heated at reflux for 2 hours. Precipitated sodium chloride was removed by filtration and the solution was acidified with ethereal HCl. The solvent was removed by evaporation and the residue induced to crystallise by trituration with ether. Recrystallisation from ethanol-ether gave 2-((phenylthio)methylpyridine, hydrochloride (5.0 g) mp 142°-4° C. (Found: C,60.6; H,5.25; N,5.5 C12H11NS,HCl requires C,60.6; H,5.1; N,5.9%).
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.